tert-Butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate

• IUPAC Name: tert-butyl (3R,4S)-4-hydroxy-3-methylpiperidine-1-carboxylate
• InChI: InChI=1S/C11H21NO3/c1-8-7-12(6-5-9(8)13)10(14)15-11(2,3)4/h8-9,13H,5-7H2,1-4H3/t8-,9+/m1/s1
• InChI Key: PSDMSGJMWVMEMV-BDAKNGLRSA-N
• Canonical SMILES: CC1CN(CCC1O)C(=O)OC(C)(C)C
• Isomeric SMILES: C[C@@H]1CN(CC[C@@H]1O)C(=O)OC(C)(C)C
• Molecular Formula: C11H21NO3
• Molecular Weight: 215.29 g/mol

Description

The compound you’re asking about is a type of piperidine derivative. Piperidine is a widely used building block in the synthesis of organic compounds, including pharmaceuticals. The tert-butyl group is a bulky group often used in organic chemistry due to its unique reactivity pattern.

Molecular Structure Analysis

The molecular structure of a similar compound, “tert-butyl (3R,4S)-3-fluoro-4-hydroxypiperidine-1-carboxylate”, has been reported. It’s important to note that the structure of the compound you’re asking about may be different due to the presence of the methyl group instead of the fluoro group.

Scientific Research Applications

Synthesis of Biologically Active Compounds

Tert-butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate serves as an important intermediate in the synthesis of crizotinib, a medication used to treat certain types of cancer. The compound has been synthesized through multiple steps, starting from tert-butyl-4-hydroxypiperidine-1-carboxylate, with a focus on achieving high yields and confirming the structure through spectroscopic methods (Kong et al., 2016).

Chiral Building Blocks for Asymmetric Synthesis

Research has shown the utility of tert-butyl (3r,4s)-4-hydroxy-3-methyl-piperidine-1-carboxylate in synthesizing enantiopure 4-hydroxypipecolate and 4-hydroxylysine derivatives from a common precursor. This involves strategic reduction and lactam formation, underscoring its significance in preparing compounds with high stereoselectivity and yield (Marin et al., 2004).

Novel Piperidine Derivatives

The compound is key in synthesizing various piperidine derivatives, such as tert-butyl 4-((2-methoxy-4-(methoxycarbonyl) phenoxy) methyl) piperidine-1-carboxylate, an intermediate of Vandetanib, through acylation, sulfonation, and substitution steps. These syntheses emphasize optimizing methods for better yields and structural confirmation through spectroscopic techniques (Wang et al., 2015).